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Compound of Interest

Compound Name: Climbazole-d4

Cat. No.: B564761 Get Quote

An In-depth Technical Guide to Climbazole-d4
For researchers, scientists, and drug development professionals, understanding the

characteristics of isotopically labeled compounds is paramount for robust analytical method

development and pharmacokinetic studies. This guide provides a comprehensive overview of

Climbazole-d4, a deuterated analog of the antifungal agent Climbazole.

Core Properties and Chemical Structure
Climbazole-d4 is a synthetic, isotopically labeled form of Climbazole, where four hydrogen

atoms on the chlorophenoxy ring have been replaced with deuterium. This substitution results

in a higher molecular weight compared to the unlabeled compound, making it an ideal internal

standard for mass spectrometry-based quantification of Climbazole in various biological

matrices.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Climbazole-d4 is presented in the

table below.
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Property Value Reference

Chemical Name

1-(4-chloro-2,3,5,6-

tetradeuteriophenoxy)-1-

imidazol-1-yl-3,3-

dimethylbutan-2-one

[1]

CAS Number 1185117-79-6 [2][3]

Molecular Formula C₁₅H₁₃D₄ClN₂O₂ [2][3][4]

Molecular Weight 296.79 g/mol [3][4]

Monoisotopic Mass 296.1229625 Da [1]

Appearance White to off-white solid [4][5]

Purity ≥99% deuterated forms (d₁-d₄) [2]

Isotopic Enrichment
d₄=94.82%, d₃=5.06%,

d₂=0.12%
[4]

Solubility
Soluble in Chloroform;

Sparingly soluble in Methanol
[2]

Chemical Structure of Climbazole-d4
The chemical structure of Climbazole-d4 is depicted in the following diagram. The four

deuterium atoms are located on the phenyl ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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